Cas no 2260917-51-7 (3-[(R)-methyl(methylimino)oxo-lambda6-sulfanyl]aniline)

• Product Name: 3-[(R)-methyl(methylimino)oxo-lambda6-sulfanyl]aniline
• CAS No: 2260917-51-7
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 6363401
• PubChem ID: 124646424
• Update Time: 2025-05-21

3-[(R)-methyl(methylimino)oxo-lambda6-sulfanyl]aniline Chemical and Physical Properties

Names and Identifiers

• 3-[(R)-methyl(methylimino)oxo-lambda6-sulfanyl]aniline
• EN300-6739319
• 2260917-51-7

• Inchi： 1S/C8H12N2OS/c1-10-12(2,11)8-5-3-4-7(9)6-8/h3-6H,9H2,1-2H3/t12-/m1/s1
• InChI Key： XYYFPHNGTYRUHL-GFCCVEGCSA-N
• SMILES： [S@@](C)(C1C=CC=C(C=1)N)(=NC)=O

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.8Ų

Additional information on 3-[(R)-methyl(methylimino)oxo-lambda6-sulfanyl]aniline

Introduction to 3-[(R)-methyl(methylimino)oxo-lambda6-sulfanyl]aniline (CAS No. 2260917-51-7)

3-[(R)-methyl(methylimino)oxo-lambda6-sulfanyl]aniline, a compound with the CAS number 2260917-51-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure, featuring a unique sulfanyl and aniline moiety, has garnered considerable attention due to its potential applications in drug development and molecular recognition. The compound's stereochemistry, particularly the (R)-methyl configuration, plays a crucial role in its biological activity and interaction with target molecules.

The chemical name 3-[(R)-methyl(methylimino)oxo-lambda6-sulfanyl]aniline provides a detailed insight into its structural framework. The presence of a sulfanyl group (lambda6-sulfanyl) suggests strong potential for interactions with biological systems, including enzymes and receptors. This feature is particularly intriguing for researchers exploring novel therapeutic agents. The aniline moiety, known for its aromatic properties, further enhances the compound's versatility in chemical reactions and biological assays.

In recent years, the study of chiral compounds has seen remarkable progress, with 3-[(R)-methyl(methylimino)oxo-lambda6-sulfanyl]aniline being a prime example of how stereochemistry influences biological activity. The (R)-methyl configuration is critical for determining the compound's efficacy and selectivity in biological systems. This aspect has been extensively studied in the context of developing enantiomerically pure drugs, which often exhibit superior pharmacological profiles compared to racemic mixtures.

Recent research has highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. These compounds often exhibit unique binding properties that make them valuable in designing targeted therapies. For instance, studies have shown that sulfanyl groups can enhance binding affinity and selectivity when interacting with specific biological targets. This makes 3-[(R)-methyl(methylimino)oxo-lambda6-sulfanyl]aniline a promising candidate for further exploration in drug discovery.

The aniline component of this compound also contributes to its potential therapeutic applications. Aniline derivatives are well-known for their role in various pharmaceuticals, including antihistamines and antidepressants. The combination of aniline and sulfanyl groups in 3-[(R)-methyl(methylimino)oxo-lambda6-sulfanyl]aniline creates a unique scaffold that could be exploited for developing new drugs with enhanced efficacy and reduced side effects.

Advances in computational chemistry have enabled researchers to predict the biological activity of complex molecules like 3-[(R)-methyl(methylimino)oxo-lambda6-sulfanyl]aniline with greater accuracy. Molecular modeling techniques have been instrumental in understanding how this compound interacts with biological targets at the atomic level. These insights are crucial for designing experiments aimed at optimizing its pharmacological properties.

In vitro studies have begun to reveal the potential of 3-[(R)-methyl(methylimino)oxo-lambda6-sulfanyl]aniline as a lead compound for drug development. Initial experiments have shown promising results in terms of binding affinity and selectivity towards certain enzymes and receptors. These findings are encouraging and warrant further investigation into its therapeutic potential.

The synthesis of 3-[(R)-methyl(methylimino)oxo-lambda6-sulfanyl]aniline presents unique challenges due to its complex structure. However, recent advancements in synthetic chemistry have made it more feasible to produce this compound on a scalable basis. Efficient synthetic routes are essential for conducting extensive biological evaluations and moving towards clinical trials.

The future prospects of 3-[(R)-methyl(methylimino)oxo-lambda6-sulfaryl]aniline are promising, given its unique structural features and potential therapeutic applications. Ongoing research aims to explore its role in various disease models and to optimize its pharmacological properties through structural modifications. Collaborative efforts between chemists, biologists, and pharmacologists are crucial for realizing its full potential as a therapeutic agent.

In conclusion, 3-[(R)-methyl(methylimino)oxo-lambda6-sulfaryl]aniline (CAS No. 2260917-51-7) is a fascinating compound with significant implications for drug development and chemical biology. Its unique structure, combining a sulfanyl group with an aniline moiety, makes it a valuable candidate for further exploration. With continued research and innovation, this compound holds great promise for contributing to advancements in medicine and therapeutics.